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  3. (4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
(4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate (4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
Brand Name: Vulcanchem
CAS No.: 164534-33-2
VCID: VC20932297
InChI: InChI=1S/C40H34N4O2S2/c1-27-37(47-39(41-27)43(23-29-15-7-3-8-16-29)24-30-17-9-4-10-18-30)33-35(45)34(36(33)46)38-28(2)42-40(48-38)44(25-31-19-11-5-12-20-31)26-32-21-13-6-14-22-32/h3-22H,23-26H2,1-2H3
SMILES: CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-]
Molecular Formula: C40H34N4O2S2
Molecular Weight: 666.9 g/mol

(4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate

CAS No.: 164534-33-2

Cat. No.: VC20932297

Molecular Formula: C40H34N4O2S2

Molecular Weight: 666.9 g/mol

* For research use only. Not for human or veterinary use.

(4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate - 164534-33-2

Specification

CAS No. 164534-33-2
Molecular Formula C40H34N4O2S2
Molecular Weight 666.9 g/mol
IUPAC Name (4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
Standard InChI InChI=1S/C40H34N4O2S2/c1-27-37(47-39(41-27)43(23-29-15-7-3-8-16-29)24-30-17-9-4-10-18-30)33-35(45)34(36(33)46)38-28(2)42-40(48-38)44(25-31-19-11-5-12-20-31)26-32-21-13-6-14-22-32/h3-22H,23-26H2,1-2H3
Standard InChI Key SPTQFSUBSPXQFD-UHFFFAOYSA-N
Isomeric SMILES CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(/C(=C\5/C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)/C4=O)[O-]
SMILES CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-]
Canonical SMILES CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-]

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